![molecular formula C12H17N3O B1384818 N-Ethyl-N-[2-(5-methoxy-1H-benzimidazol-2-YL)-ethyl]amine CAS No. 915924-04-8](/img/structure/B1384818.png)
N-Ethyl-N-[2-(5-methoxy-1H-benzimidazol-2-YL)-ethyl]amine
Overview
Description
Scientific Research Applications
Proteomics Research
This compound is utilized in proteomics research as a specialty product . Proteomics involves the large-scale study of proteins, particularly their structures and functions. The compound’s properties may be useful in the identification and quantification of proteins, understanding their interactions, and studying post-translational modifications.
Synthesis of Secondary Amines
Secondary amines are pivotal in the synthesis of various compoundsN-Ethyl-N-[2-(5-methoxy-1H-benzimidazol-2-yl)-ethyl]amine can be used in the N-alkylation of primary amines and ammonia, which is a key step in producing secondary amines . These secondary amines are essential for creating pharmaceuticals, agrochemicals, and dyes.
Pharmaceutical Applications
Secondary amines, such as the one , form the backbone of many pharmaceuticals. They are involved in the creation of antidepressants (like clomipramine and desipramine), psychedelic and opiate analgesics (such as phenethylamines, codeine, heroin, morphine), indicating the compound’s potential in drug development and therapeutic applications .
Agrochemical Synthesis
The compound is also significant in the synthesis of agrochemicals . These chemicals are crucial for enhancing agricultural productivity through pest control, soil fertility management, and plant growth regulation. The role of secondary amines in this field underscores the importance of N-Ethyl-N-[2-(5-methoxy-1H-benzimidazol-2-yl)-ethyl]amine in developing new agrochemicals .
Dye Manufacturing
In the dye industry, secondary amines are used as starting materials for the synthesis of azo dyes . Azo dyes are characterized by their vivid colors and are used in textile, leather, and food industries. The subject compound could be a precursor in creating new dyes with unique properties .
Supramolecular Chemistry
The compound’s molecular structure allows for the formation of supramolecular structures through intermolecular interactions. This is crucial in the design of new materials with specific properties, such as increased strength, chemical resistance, or novel electronic attributes .
Future Directions
properties
IUPAC Name |
N-ethyl-2-(6-methoxy-1H-benzimidazol-2-yl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O/c1-3-13-7-6-12-14-10-5-4-9(16-2)8-11(10)15-12/h4-5,8,13H,3,6-7H2,1-2H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OINNSAWMDNQJFP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCCC1=NC2=C(N1)C=C(C=C2)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Ethyl-N-[2-(5-methoxy-1H-benzimidazol-2-YL)-ethyl]amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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